3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine

• Molecular Formula: C25H31N3O3
• Molecular Weight: 421.5 g/mol
• IUPAC Name: (4-benzylpiperidin-1-yl)-[1-[(3-nitrophenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C25H31N3O3/c29-25(27-14-11-21(12-15-27)16-20-6-2-1-3-7-20)23-9-5-13-26(19-23)18-22-8-4-10-24(17-22)28(30)31/h1-4,6-8,10,17,21,23H,5,9,11-16,18-19H2
• InChI Key: OPUDMRFWVMNBFT-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)N3CCC(CC3)CC4=CC=CC=C4

Description

3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine, also known as BNPP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been found to exhibit a wide range of biological activities. In

Scientific Research Applications

3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine has been extensively studied for its potential applications in scientific research. One of the most promising applications of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine is its use as a fluorescent probe for the detection of metal ions such as copper and mercury. 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine has been found to exhibit high selectivity and sensitivity towards these metal ions, making it a useful tool for environmental monitoring and biomedical research.
In addition, 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine has also been studied for its potential use as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive cancer treatment that involves the use of a photosensitizer and light to selectively destroy cancer cells. 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine has been found to exhibit high phototoxicity towards cancer cells, making it a promising candidate for PDT.

Mechanism of Action

The mechanism of action of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine is not fully understood, but it is believed to involve the formation of a complex between 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine and the target metal ion or cancer cell. This complex then undergoes a series of chemical reactions that result in the selective detection or destruction of the target.
Biochemical and Physiological Effects:
3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine has been found to exhibit low toxicity towards normal cells and tissues, making it a promising candidate for biomedical applications. However, further studies are needed to fully understand the biochemical and physiological effects of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine is its high selectivity and sensitivity towards metal ions and cancer cells. This makes it a useful tool for a wide range of scientific research applications. However, one of the limitations of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine is its relatively high cost and complexity of synthesis, which may limit its widespread use in research.

Future Directions

There are several future directions for the research and development of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine. One area of focus is the optimization of the synthesis method to improve the yield and purity of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine. Another area of focus is the development of new applications for 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine, such as its use in the detection of other metal ions or as a therapeutic agent for other diseases. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine.

Synthesis Methods

The synthesis of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine involves the reaction of 3-nitrobenzylpiperidine with benzyl chloroformate in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine. This method has been reported to yield high purity and yield of 3-[(4-Benzyl-1-piperidinyl)carbonyl]-1-(3-nitrobenzyl)piperidine.